N-(3-fluorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide

• IUPAC Name: N-(3-fluorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H17F2N3S/c18-13-4-6-16(7-5-13)21-8-10-22(11-9-21)17(23)20-15-3-1-2-14(19)12-15/h1-7,12H,8-11H2,(H,20,23)
• InChI Key: HZKAEJGGBGBYAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=S)NC3=CC(=CC=C3)F
• Molecular Formula: C17H17F2N3S
• Molecular Weight: 333.4 g/mol

Description

N-(3-fluorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide: is a chemical compound that belongs to the class of piperazine derivatives This compound is characterized by the presence of fluorine atoms on the phenyl rings and a carbothioamide group attached to the piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-fluorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide typically involves the following steps:

Formation of the Piperazine Core: The piperazine ring can be synthesized through the reaction of ethylenediamine with dihaloalkanes under basic conditions.

Introduction of Fluorophenyl Groups: The fluorophenyl groups can be introduced via nucleophilic aromatic substitution reactions using fluorobenzene derivatives and appropriate nucleophiles.

Attachment of the Carbothioamide Group: The final step involves the reaction of the piperazine derivative with a thiocarbonyl reagent, such as thiophosgene or carbon disulfide, to form the carbothioamide group.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3-fluorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbothioamide group to an amine or other reduced forms.

Substitution: The fluorine atoms on the phenyl rings can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines or other reduced derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(3-fluorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorophenyl)-4-(4-chlorophenyl)piperazine-1-carbothioamide
• N-(3-bromophenyl)-4-(4-bromophenyl)piperazine-1-carbothioamide
• N-(3-methylphenyl)-4-(4-methylphenyl)piperazine-1-carbothioamide

Uniqueness

N-(3-fluorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide is unique due to the presence of fluorine atoms, which can significantly influence its chemical and biological properties. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it distinct from its analogs with different substituents.